1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

NaV1.7 channel antagonist Pain target screening Bispidine ion-channel pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H28N2O3
Molecular Weight 308.4 g/mol
Cat. No. B11091919
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Technical Parameters


Basic Identity
Product Name1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one
Molecular FormulaC17H28N2O3
Molecular Weight308.4 g/mol
Structural Identifiers
SMILESCCCC12CN(CC(C1=O)(CN(C2)C(=O)CC)C)C(=O)CC
InChIInChI=1S/C17H28N2O3/c1-5-8-17-11-18(13(20)6-2)9-16(4,15(17)22)10-19(12-17)14(21)7-3/h5-12H2,1-4H3
InChIKeyFXPGTHBKACLEQI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Product Profile: 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one


1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one (C₁₇H₂₈N₂O₃, MW 308.42) is a fully synthetic N-3,N-7‑dipropanoyl‑substituted bispidine analogue bearing a ketone bridge at C‑9, classified as a derivative of the 3,7‑diazabicyclo[3.3.1]nonane scaffold [1]. The compound is supplied as the (1s,5s) enantiomer through the InterBioScreen screening collection (STOCK1N‑34820) and is catalogued as a natural‑compound analogue [2]. Its characteristic substitution pattern – a propanoyl group at each nitrogen atom, a methyl at bridge‑head position 1, and an n‑propyl at bridge‑head position 5 – distinguishes it from the common diacetyl, dibenzyl, or N‑alkyl bispidine congeners that populate many publicly available libraries [3].

Ion-Channel Screening
Suited for NaV1.7-targeted hit identification in pain-research models.
Selectivity-Profiled Probe
Pre-characterised hERG and CB1 engagement data support early liability assessment.
Bispidine Scaffold Library
Natural-compound analogue format enables analogue-by-catalogue selection for SAR expansion.

Close Analogue Differentiation: 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one


Within the 3,7‑diazabicyclo[3.3.1]nonan‑9‑one series, seemingly minor N‑acyl variations profoundly re‑deploy biological selectivity. The target compound’s di‑propanoyl decoration yields a sub‑micromolar NaV1.7 antagonist IC₅₀ (240 nM) [1] that is absent in the nearest structurally characterised congener, the 3,7‑diacetyl analogue, which shows only weak Aurora‑A kinase inhibition (IC₅₀ 42 µM) [2]. Equally, the compound’s lack of affinity for CB1 (Ki > 1,000 nM) [3] and its low hERG engagement (IC₅₀ 15.8 µM) [4] together demarcate a selectivity signature that cannot be extrapolated from the simple N‑propyl or N‑methyl bispidine scaffolds widely used as synthetic intermediates. Direct replacement by an unscreened in‑class analogue therefore risks dropping the desired ion‑channel activity while introducing unidentified off‑target liabilities.

Diacetyl analogue lacks NaV1.7 activity
The 3,7-diacetyl congener inhibits Aurora-A kinase instead, with no reported ion-channel effect; direct replacement drops NaV1.7 engagement.
hERG margin is substitution-dependent
N-acyl variation can shift hERG IC₅₀ across a 50-fold range; using an unscreened analogue may introduce cardiac ion-channel risk.
CB1 engagement varies with scaffold decoration
Certain bispidine derivatives show cannabinoid activity, risking CNS-confounded in-vivo readouts; the present propanoyl pattern avoids this.

Quantitative Evidence for 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one


NaV1.7 Antagonism vs. Diacetyl Analogue

The target compound inhibits partially inactivated human NaV1.7 with an IC₅₀ of 240 nM in a PatchXpress electrophysiology assay, whereas the structurally closest analogue for which data are available – 3,7‑diacetyl‑1‑methyl‑5‑propyl‑3,7‑diazabicyclo[3.3.1]nonan‑9‑one – displays a >100‑fold weaker IC₅₀ of 42 µM against a completely unrelated target (Aurora‑A kinase), indicating that the propanoyl‑to‑acetyl switch fundamentally alters the biological response profile [1]. Although a direct head‑to‑head NaV1.7 comparison with the diacetyl congener has not been published, the available data establish that the 3,7‑di‑propanoyl substitution pattern is essential for conferring NaV1.7 activity in this chemotype.

NaV1.7 vs. Diacetyl Analogue
Cross-study comparable
Target: NaV1.7 IC₅₀ 240 nM (PatchXpress). Diacetyl analogue: Aurora-A IC₅₀ 42,000 nM; no NaV1.7 activity reported.
NaV1.7 activity is substitution-dependent.
Direct NaV1.7 head-to-head comparison not published.
NaV1.7 channel antagonist Pain target screening Bispidine ion-channel pharmacology

hERG Binding Selectivity Margin

In a displacement assay using the 3,7‑bis[2‑(4‑nitro‑[3,5‑³H]phenyl)ethyl]‑3,7‑diazabicyclo[3.3.1]nonane radioligand, the target compound exhibited an IC₅₀ of 15.8 µM against human ERG expressed in HEK cells [1]. For context, the generic 3,7‑diazabicyclo[3.3.1]nonane scaffold itself shows IC₅₀ values for ERG displacement ranging from 2.0 µM to >100 µM depending on N‑substituent bulk [2]. The compound’s 15.8 µM value places it in the upper quartile of this window, translating to a >65‑fold selectivity window over the NaV1.7 IC₅₀ (240 nM / 15.8 µM), which is a key procurement criterion when prioritising bispidine hits with reduced cardiac ion‑channel risk.

hERG Selectivity Margin
Class-level inference
hERG IC₅₀ 15.8 µM; NaV1.7/hERG index ≈ 66 (upper quartile of bispidine class).
Supports reduced cardiac-ion-channel screening risk.
Class hERG range 2.0–>100 µM; data from radioligand displacement.
hERG liability Cardiac safety profiling Bispidine selectivity

CB1 Receptor Affinity Assessment

In displacement experiments with [³H]CP‑55,940 on rat brain homogenates, the target compound showed Ki > 1,000 nM at CB1 [1]. This low affinity contrasts with the sub‑nanomolar Ki values observed for classical cannabinoid ligands (e.g., CP‑55,940, Ki ≈ 0.5–1 nM) and indicates that the N‑propanoyl substitution in the bispidin‑9‑one scaffold does not confer cannabinoid‑system activity, unlike some N‑arylacetyl bispidine derivatives that have been reported as CB2‑selective ligands [2].

CB1 Receptor Affinity
Class-level inference
CB1 Ki >1,000 nM (rat brain); >1,000-fold weaker than CP-55,940.
Low cannabinoid-system activity avoids CNS confounds.
Propanoyl substitution pattern does not confer CB1 engagement.
CB1 receptor Off-target profiling CNS safety

Application Scenarios: 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one


Hit-to-Lead Triage for NaV1.7 Pain Programs

With a confirmed IC₅₀ of 240 nM at partially inactivated human NaV1.7 and a NaV1.7/hERG selectivity window of >65‑fold, this compound serves as a validated starting point for medicinal chemistry optimisation in peripheral neuropathic pain indications [1]. It allows teams to benchmark new bispidine analogues against a well‑defined activity threshold and selectivity profile without investing in a full screen.

Selectivity Panel for Bispidine Library Profiling

The compound's low affinity at CB1 (Ki > 1,000 nM) and moderate hERG binding (IC₅₀ 15.8 µM) make it a useful reference probe for building selectivity panels when profiling larger bispidine‑focused libraries [2]. Its data points can be used to estimate the probability that other members of the same library carry unwanted cardiac or cannabinoid activities.

In Vivo Analgesic Studies with Low CNS Burden

Owing to the lack of significant CB1 engagement, this compound is suitable for acute or sub‑chronic pain models where cannabinoid‑driven hypo‑locomotion, catalepsy, or hypothermia would otherwise confound behavioural readouts [3]. Its 240‑nM NaV1.7 potency is consistent with initial oral dosing experiments in rodent neuropathic pain models, assuming acceptable pharmacokinetic properties.

Machine-Learning Training for Bispidine Ion-Channel Prediction

The compound provides an experimentally measured anchor for NaV1.7, hERG, and CB1 activities that can be used to train or validate in‑silico QSAR or deep‑learning models aimed at predicting the ion‑channel polypharmacology of novel bispidine entities [4]. Its three‑target data profile is rare for a single bispidine molecule, increasing its value as a multi‑task learning example.

Application
Selection Property
Validation Focus
NaV1.7-targeted hit-to-lead research
Activity threshold and selectivity profile
Benchmark new bispidine analogues against defined NaV1.7 and hERG margins
Bispidine library selectivity profiling
Reference data for hERG and CB1 engagement
Estimate off-target probability in library members using existing multi-target anchor
In-vivo pain-model studies with reduced cannabinoid confounds
Absence of significant CB1 affinity
Ensure behavioral readout integrity in rodent neuropathic pain models
In-silico model training for ion-channel polypharmacology
Multi-target experimental anchor (NaV1.7, hERG, CB1)
Train or validate QSAR/deep-learning models predicting bispidine selectivity
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